molecular formula C8H11NO3 B8704453 Methyl 5-methyl-3-isoxazolepropanoate

Methyl 5-methyl-3-isoxazolepropanoate

Cat. No.: B8704453
M. Wt: 169.18 g/mol
InChI Key: SGVGMZHQKAEYKO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 5-methyl-3-isoxazolepropanoate is a useful research compound. Its molecular formula is C8H11NO3 and its molecular weight is 169.18 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H11NO3

Molecular Weight

169.18 g/mol

IUPAC Name

methyl 3-(5-methyl-1,2-oxazol-3-yl)propanoate

InChI

InChI=1S/C8H11NO3/c1-6-5-7(9-12-6)3-4-8(10)11-2/h5H,3-4H2,1-2H3

InChI Key

SGVGMZHQKAEYKO-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=NO1)CCC(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 75.4 g of 5-methyl-3-isoxazolepropanoic acid, 150 ml of boron trifluoride etherate and 400 ml of methanol was heated at reflux for eight hours. The reaction mixture was concentrated in vacuo, made basic with sodium bicarbonate solution and extracted with methylene dichloride. The extracts were concentrated in vacuo and the residue distilled at 90°-100° C. (0.05 mm) to give 73 g of methyl 5-methyl-3-isoxazolepropanoate which crystallized to a solid, m.p. 54°-55° C.
Quantity
75.4 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
reactant
Reaction Step One
Quantity
400 mL
Type
solvent
Reaction Step One

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